Cas no 5633-56-7 (Phenol, 4-[(4-methylphenyl)thio]-)

Phenol, 4-[(4-methylphenyl)thio]- structure
5633-56-7 structure
Product Name:Phenol, 4-[(4-methylphenyl)thio]-
CAS No:5633-56-7
MF:C13H12OS
MW:216.298782348633
CID:349176
PubChem ID:12341344
Update Time:2025-04-19

Phenol, 4-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(4-methylphenyl)thio]-
    • 4-(4-methylphenyl)sulfanylphenol
    • SCHEMBL3485028
    • 5633-56-7
    • 4(4-methylthio-phenoxy)-phenol
    • 4-[(4-Methylphenyl)sulfanyl]phenol
    • LADOBJZJEARFJO-UHFFFAOYSA-N
    • DTXSID90491988
    • Inchi: 1S/C13H12OS/c1-10-2-6-12(7-3-10)15-13-8-4-11(14)5-9-13/h2-9,14H,1H3
    • InChI Key: LADOBJZJEARFJO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 216.06096
  • Monoisotopic Mass: 216.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23

Phenol, 4-[(4-methylphenyl)thio]- Related Literature

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